Cas no 102783-25-5 (DANSYL-L-A-AMINO-N-BUTYRIC ACID)

• Product Name: DANSYL-L-A-AMINO-N-BUTYRIC ACID
• CAS No: 102783-25-5
• MF: C₂₂H₃₃N₃O₄S
• MW: 435.580124616623
• CID: 125241
• PubChem ID: 44147618
• Update Time: 2025-06-08

DANSYL-L-A-AMINO-N-BUTYRIC ACID Chemical and Physical Properties

Names and Identifiers

• DANSYL-L-A-AMINO-N-BUTYRIC ACID
• Dansyl alpha-(L)-amino-n-butyric acid dicyclohexylammonium salt
• Dansyl-L-α-amino-n-butyric acid cyclohexylammonium salt
• DANSYL-L-A-AMINO-N-BUTYRIC ACIDCYCLOHEXY LAMMONIUM
• DANSYL-L-ALPHA-AMINO-N-BUTYRIC ACID CYCLOHEXYLAMMONIUM
• (2S)-2-[[5-(dimethylamino)naphthalen-1-yl]sulfonylamino]-3-methylbutanoic acid;piperidine
• AKOS025293985
• 102783-25-5
• N-((5-(Dimethylamino)-1-naphthyl)sulphonyl)-L-valine, compound with piperidine (1:1)
• EINECS 282-663-8
• Dansyl-L- alpha -amino-n-butyric acid cyclohexylammonium salt
• NS00058888
• DTXSID20233232
• 84282-17-7

• Inchi： 1S/C17H22N2O4S.C5H11N/c1-11(2)16(17(20)21)18-24(22,23)15-10-6-7-12-13(15)8-5-9-14(12)19(3)4;1-2-4-6-5-3-1/h5-11,16,18H,1-4H3,(H,20,21);6H,1-5H2/t16-;/m0./s1
• InChI Key： OSSMYKCPNFDDJX-NTISSMGPSA-N
• SMILES： S(C1C=CC=C2C(=CC=CC=12)N(C)C)(N[C@H](C(=O)O)C(C)C)(=O)=O.N1CCCCC1

Computed Properties

• Exact Mass: 435.219178g/mol
• Monoisotopic Mass: 435.219178g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 572
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 435.6g/mol
• Topological Polar Surface Area: 107Ų

DANSYL-L-A-AMINO-N-BUTYRIC ACID Security Information

• WGK Germany：3
• Safety Term：WGK Germany 3
• Storage Condition：−20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalene sulfonic acids and derivatives 1-naphthalene sulfonic acids and derivatives

Additional information on DANSYL-L-A-AMINO-N-BUTYRIC ACID

DANSYL-L-A-AMINO-N-BUTYRIC ACID (CAS No. 102783-25-5): A Comprehensive Overview in Modern Chemical and Biological Research

DANSYL-L-A-AMINO-N-BUTYRIC ACID, chemically designated as 4-(dimethylamino)naphthalene-1-sulfonyl-L-amino-n-butyric acid, is a specialized compound with significant applications in the fields of biochemical research and pharmaceutical development. Its unique structural properties, characterized by the presence of a DANSYL (4-dimethylaminonaphthalene-1-sulfonyl) moiety and an L-amino-n-butyric acid backbone, make it a valuable tool for various analytical and synthetic purposes. This article provides an in-depth exploration of the compound, its chemical properties, biological relevance, and recent advancements in its utilization within cutting-edge research.

The molecular structure of DANSYL-L-A-AMINO-N-BUTYRIC ACID (CAS No. 102783-25-5) consists of a naphthalene ring substituted with a dimethylamino group at the 4-position and a sulfonyl group at the 1-position, linked to an L-amino-n-butyric acid side chain. This configuration imparts exceptional reactivity and solubility characteristics, enabling its use in a wide range of biochemical assays. The DANSYL group is particularly renowned for its strong fluorescence properties, which have been leveraged in various labeling and detection applications.

In recent years, DANSYL-L-A-AMINO-N-BUTYRIC ACID has garnered attention for its role in proteomics and peptidomics studies. The compound serves as an effective fluorescent probe for the detection and quantification of amino acids and peptides. Its ability to form stable conjugates with biomolecules has been exploited in the development of novel diagnostic tools and drug discovery platforms. For instance, researchers have utilized this compound to study enzyme-substrate interactions, protein folding mechanisms, and the dynamics of protein-protein interactions.

One of the most compelling aspects of DANSYL-L-A-AMINO-N-BUTYRIC ACID is its application in live-cell imaging techniques. The bright fluorescence emitted by the DANSYL tag allows scientists to track biological processes in real-time with high sensitivity. This has been particularly useful in studying cellular signaling pathways, neurotransmitter release, and the movement of ions across cell membranes. The compound's compatibility with various imaging modalities, including confocal microscopy and flow cytometry, further enhances its utility in biomedical research.

Furthermore, DANSYL-L-A-AMINO-N-BUTYRIC ACID has found applications in the field of medicinal chemistry. Its structural features make it a versatile building block for the synthesis of novel bioactive molecules. Researchers have employed this compound to develop inhibitors targeting specific enzymatic pathways implicated in diseases such as cancer and neurodegenerative disorders. The ability to incorporate the DANSYL moiety into drug candidates allows for facile monitoring of their distribution and interaction within biological systems.

The synthesis of DANSYL-L-A-AMINO-N-BUTYRIC ACID involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The process typically begins with the functionalization of the naphthalene ring followed by the introduction of the sulfonyl group and finally linking it to the L-amino-n-butyric acid moiety. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to enhance efficiency and selectivity.

In conclusion, DANSYL-L-A-AMINO-N-BUTYRIC ACID (CAS No. 102783-25-5) is a multifaceted compound with broad applications in chemical biology and pharmaceutical research. Its unique structural features enable its use as a fluorescent probe, diagnostic tool, and synthetic intermediate. The ongoing advancements in its application underscore its importance in addressing complex biological questions and developing innovative therapeutic strategies. As research continues to evolve, it is anticipated that DANSYL-L-A-AMINO-N-BUTYRIC ACID will play an increasingly pivotal role in unraveling the mysteries of life at the molecular level.